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Compound of Interest

Compound Name: (2,2')-Furildioxime

CAS No.: 522-27-0

Cat. No.: B607570

Get Quote

In the field of coordination chemistry, vic-dioximes (1,2-dioximes) represent a class of

remarkably versatile and selective ligands, renowned for their ability to form intensely colored

and stable complexes with transition metals. The discovery by Tschugaeff in the early 20th

century that these compounds, notably dimethylglyoxime, could serve as highly specific

reagents for nickel set the stage for over a century of research.[1] Furildioxime, or 1,2-di(furan-

2-yl)ethane-1,2-dione dioxime, extends this utility by incorporating furan moieties, which

modulate its electronic properties and solubility.

However, the true chemical diversity and functionality of furildioxime can only be appreciated

through a rigorous understanding of its geometric isomerism. Due to the restricted rotation

around the carbon-nitrogen double bonds of the oxime groups, vic-dioximes can exist in three

distinct stereoisomeric forms.[2] While the specific structures for furildioxime isomers were

elucidated by Fryer, Galliford, and Yardley, the nomenclature is best understood by analogy to

the extensively studied benzil dioxime system.[3][4]

The three isomers are:
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α-Furildioxime (anti, E,E): Both hydroxyl groups are oriented on opposite sides of the C-C

bond axis. This configuration is crucial for its role as a chelating agent.

β-Furildioxime (syn, Z,Z): Both hydroxyl groups are oriented on the same side of the C-C

bond axis.

γ-Furildioxime (amphi, E,Z): One hydroxyl group is oriented on one side, and the other is on

the opposite side.

This guide provides a comprehensive technical overview of these three isomers, from their

synthesis and separation to their distinct physicochemical properties and, most critically, how

their geometric configurations dictate their coordination chemistry and analytical applications.

Caption: Molecular structures of the α-, β-, and γ-isomers of furildioxime.

PART 1: Synthesis and Isomer Separation
The preparation of furildioxime isomers is a two-stage process: first, the synthesis of the

precursor α-diketone, furil, and second, the oximation of furil to produce a mixture of the

dioxime isomers.

Synthesis of Furil (1,2-di(furan-2-yl)ethane-1,2-dione)
Furil is synthesized from the inexpensive starting material furfural via a furoin condensation,

followed by oxidation. The cyanide-catalyzed condensation of furfural yields an intermediate,

furoin, which is then oxidized to furil.[5]

Furfural Furoin Intermediate

 KCN, EtOH/H₂O
Reflux Furil (α-Diketone)

 Oxidation
(e.g., CuSO₄/Pyridine) Mixture of α, β, γ

Furildioxime Isomers

 NH₂OH·HCl
Base Fractional

Crystallization

α-Isomer Less Soluble

β- & γ-Isomers More Soluble
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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